1-(4-Chlorobutoxy)-4-iodobenzene

• Molecular Formula: C10H12ClIO
• Molecular Weight: 310.56 g/mol
• IUPAC Name: 1-(4-chlorobutoxy)-4-iodobenzene
• InChI: InChI=1S/C10H12ClIO/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
• InChI Key: AEFFIZKKZBCKMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCl)I

Description

1-(4-Chlorobutoxy)-4-iodobenzene is a useful research compound. Its molecular formula is C10H12ClIO and its molecular weight is 310.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-iodophenol (1.0 g) in acetonitrile (10 mL), cesium carbonate (3.0 g) and 1-chloro-4-iodobutane (1.2 g) were added and the mixture was heated to 100° C., at which it was stirred for 4 hours. The reaction mixture was cooled to room temperature and filtered to remove insoluble materials, and the filtrate was concentrated under reduced pressure. The resulting residue was purified by NH-type silica gel column chromatography (eluting solvent: n-hexane:ethyl acetate=7:3 to 1:1) to give the titled compound (1.4 g, 99%) as a brown oil.